2-[2-(3,4-Dimethoxyphenyl)vinyl]-1-methylquinolinium

• Molecular Formula: C20H20NO2+
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethenyl]-1-methylquinolin-1-ium
• InChI: InChI=1S/C20H20NO2/c1-21-17(12-10-16-6-4-5-7-18(16)21)11-8-15-9-13-19(22-2)20(14-15)23-3/h4-14H,1-3H3/q+1
• InChI Key: IZIPTBVOQVGYLK-UHFFFAOYSA-N
• SMILES: C[N+]1=C(C=CC2=CC=CC=C21)C=CC3=CC(=C(C=C3)OC)OC

Description

2-[2-(3,4-Dimethoxyphenyl)vinyl]-1-methylquinolinium is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as DMQD-Ph or simply DMQ. It is a quinolinium-based dye that is used in various biological and chemical applications. In

Mechanism of Action

The mechanism of action of DMQ is based on its ability to interact with biological molecules such as DNA and proteins. DMQ is a cationic dye that can bind to negatively charged molecules such as DNA. This binding results in a change in the fluorescence intensity of DMQ, which can be used to detect the presence of DNA. Similarly, DMQ can also bind to proteins and result in a change in fluorescence intensity, which can be used to detect the presence of proteins.
Biochemical and Physiological Effects:
DMQ has been shown to have minimal toxicity and is generally considered safe for use in biological applications. It has been used in various in vitro and in vivo studies without any adverse effects. DMQ has been shown to have a high binding affinity for DNA and proteins, which makes it an excellent probe for detecting biomolecules.

Advantages and Limitations for Lab Experiments

DMQ has several advantages for use in lab experiments. It is a highly sensitive probe that can detect low concentrations of biomolecules. It is also easy to use and can be incorporated into various assays. However, DMQ has some limitations, such as its limited photostability and the requirement for a high concentration of DMQ for some applications.

Future Directions

For the use of DMQ include the development of biosensors and drug delivery systems, as well as new imaging techniques for studying biological processes in vivo.

Synthesis Methods

The synthesis of DMQ is a multi-step process that involves the reaction of 2-methylquinoline with 3,4-dimethoxybenzaldehyde. The reaction is catalyzed by a base such as sodium hydroxide, and the resulting product is purified using column chromatography. The yield of DMQ is typically high, and the purity can be confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

DMQ has been extensively used in scientific research due to its unique properties. It is a fluorescent dye that can be used for imaging biological samples such as cells and tissues. It has also been used as a probe for detecting various biomolecules such as DNA and proteins. DMQ has been used in various applications such as bioimaging, biosensing, and drug delivery.